Cas no 1885-29-6 (Anthranilonitrile)

Anthranilonitrile Properties

Names and Identifiers

• 2-Aminobenzonitrile
• Aminobenzonitrile
• Anthranilonitrile~2-Cyanoaniline
• O-AMINOBENZONITRILE
• O-CYANOANILINE
• 2-CYANOANILINE
• 2-CYANANILINE
• AKOS 91125
• ANTHRANILIC ACID NITRILE
• Anthranilonitrile
• 1-amino-2-cyanobenzene
• 2-amino-benzonitrile
• 2-cyano-aniline
• Benzonitrile,2-amino
• ortho-cyanoaniline
• Anthranilonotrile
• 2-Aminobenzontrile
• 2-Cyanophenylamine
• Benzonitrile, 2-amino-
• aminobenzonitrile(2-)
• 2-aminobenzenecarbonitrile
• 2-amino benzonitrile
• Benzonitrile, amino-
• 2-Cyano-1-aminobenzene
• 5RXH2B211R
• 2-Cyanoaniline, Anthranilonitrile
• HLCPWBZNUKCSBN-UHFFFAOYSA-N
• 2-Aminobenzonitrile (Anthranilo
• InChI=1/C7H6N2/c8-5-6-3-1-2-4-7(6)9/h1-4H,9H
• AS-10868
• Z104478174
• 2-Aminobenzonitrile, 98%
• SCHEMBL71324
• 1885-29-6
• AN-584/40186357
• FT-0611231
• DTXCID4030380
• NCGC00357243-01
• MFCD00007631
• W-107755
• 2-amino-1-cyano-benzene
• CHEMBL3561681
• CS-W013598
• 2-Aminobenzonitrile (Anthranilonitrile)
• 2-Cyanoaniline;o-Aminobenzonitrile
• A0861
• F0020-1996
• CAS-1885-29-6
• BRN 0907187
• EN300-20429
• Tox21_304036
• 2- aminobenzenecarbonitrile
• UNII-5RXH2B211R
• Benzonitrile, o-amino-
• EINECS 217-549-9
• 2-aminobenzo nitrile
• AM20060057
• BCP33252
• BP-21336
• AKOS000120456
• Q27262788
• D70483
• DTXSID9051824
• 4-14-00-01013 (Beilstein Handbook Reference)
• NS00020600
• STK802207
• aniline, 2-cyano-
• +Expand

• MDL： MFCD00007631
• InChIKey： HLCPWBZNUKCSBN-UHFFFAOYSA-N
• Inchi： 1S/C7H6N2/c8-5-6-3-1-2-4-7(6)9/h1-4H,9H2
• SMILES： N([H])([H])C1=C([H])C([H])=C([H])C([H])=C1C#N
• BRN： 0907187

Computed Properties

• Exact Mass: 118.05300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 118.053
• Heavy Atom Count: 9
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 49.8

Experimental Properties

• LogP: 1.72168
• PSA: 49.81000
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 263°C(lit.)
• Melting Point: 48.0 to 52.0 deg-C
• Flash Point: Fahrenheit: 293 ° f
  Celsius: 145 ° c
  
• Color/Form: crystal
• Solubility: Slightly soluble
• pka: 0.77(at 25℃)
• Density: 1.11 g/cm3 (50℃)

Anthranilonitrile Security Information

• Symbol: GHS07
• RTECS：CB4575000
• WGK Germany：2
• Safety Term：6.1
• Safety Instruction： S26-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3276
• Hazard Statement： H302,H312,H315,H317,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38-43
• Signal Word：Warning
• TSCA：T
• HazardClass：6.1

Anthranilonitrile Customs Data

• HS CODE：29269095
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides